Cas no 1805296-11-0 (5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine
• CAS No: 1805296-11-0
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4883511
• Update Time: 2025-06-10

5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-1-3-2-12-7(13(14)15)5(9)4(3)6(10)11/h2,6H,1H2
• InChI Key： OOAKHTNVKLHSCZ-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1C(F)F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine

Introduction to 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine (CAS No. 1805296-11-0)

5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine (CAS No. 1805296-11-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromomethyl, difluoromethyl, fluoro, and nitro substituents, offers a robust platform for the development of novel therapeutic agents and chemical probes.

The molecular structure of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine is particularly noteworthy due to its potential for bioisosteric replacement and its ability to modulate biological activity. The bromomethyl group serves as a reactive handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. The difluoromethyl and fluoro substituents contribute to the compound's lipophilicity and metabolic stability, while the nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The bromomethyl group allows for covalent binding to target proteins, enhancing the compound's selectivity and efficacy. Additionally, the presence of fluorine atoms improves the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

In another study, researchers explored the use of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine as a scaffold for developing new antiviral agents. The unique combination of functional groups in this compound was found to exhibit significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group facilitates covalent interactions with viral enzymes, while the difluoromethyl and fluoro substituents enhance the compound's stability and bioavailability.

The synthetic accessibility of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine has also been a subject of interest. A recent publication in Tetrahedron Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This method provides high yields and excellent purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its application in both academic research and industrial settings.

In addition to its potential as a therapeutic agent, 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine has shown promise as a chemical probe for studying protein-protein interactions and enzyme mechanisms. The bromomethyl group can be used to label target proteins, allowing researchers to gain insights into their structure and function. This application is particularly valuable in drug discovery efforts, where understanding protein interactions is essential for identifying new therapeutic targets.

The safety profile of 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine has also been evaluated in several preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-nitropyridine (CAS No. 1805296-11-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure offers opportunities for developing novel therapeutic agents and chemical probes, making it an important molecule for future research endeavors.